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Compound of Interest

Compound Name: 1,3-Dioleoyl-2-myristoyl glycerol

Cat. No.: B3026147

An In-depth Technical Guide on the Solubility of 1,3-Dioleoyl-2-myristoyl Glycerol in Organic
Solvents

Introduction

1,3-Dioleoyl-2-myristoyl glycerol (OOM) is a mixed-acid triglyceride containing two oleic acid
chains and one myristic acid chain esterified to a glycerol backbone. As a specific triglyceride,
its solubility characteristics are crucial for a variety of applications in research and
development, including its use as a standard in lipid analysis, a component in lipid-based drug
delivery systems, and in the formulation of food and cosmetic products. The solubility of OOM
in organic solvents is a key physical property that dictates its handling, processing, and
application.

This technical guide provides an overview of the solubility of 1,3-Dioleoyl-2-myristoyl glycerol
in various organic solvents, based on available data. It also outlines a general experimental
protocol for determining triglyceride solubility.

Solubility Data

The solubility of triglycerides is influenced by the fatty acid composition, the crystalline structure
of the solid, and the properties of the solvent, such as polarity and its ability to interact with the
solute. Triglycerides like OOM are generally nonpolar and, therefore, tend to be more soluble in
nonpolar organic solvents.
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While specific quantitative solubility data for 1,3-Dioleoyl-2-myristoyl glycerol is not
extensively tabulated in readily available literature, the general solubility behavior of similar
long-chain triglycerides provides a strong indication of its properties. Triglycerides are known to
be soluble in hydrocarbons and chlorinated hydrocarbons, and sparingly soluble in more polar
solvents like acetone and ethanol.

The following table summarizes the expected solubility of 1,3-Dioleoyl-2-myristoyl glycerol in
a range of common organic solvents based on the behavior of similar triglycerides.

Expected Solubility
Solvent Chemical Formula Polarity Index of 1,3-Dioleoyl-2-
myristoyl glycerol

Hexane CeHaia 0.1 High

Chloroform CHCIs 4.1 High

Toluene C7Hs 2.4 High

Diethyl Ether (C2Hs)20 2.8 High

Acetone CaHeO - Sparingly Soluble to
Soluble

Ethanol C2HsOH 5.2 Sparingly Soluble

Methanol CHsOH 5.1 Poorly Soluble

Water H20 10.2 Insoluble

Note: This data is qualitative and based on the general solubility of triglycerides. For precise
guantitative data, experimental determination is necessary.

Experimental Protocol for Solubility Determination

The solubility of a triglyceride like 1,3-Dioleoyl-2-myristoyl glycerol can be determined using
several methods. The isothermal equilibrium method followed by gravimetric analysis is a
common and reliable technique.
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Obijective: To determine the mass of 1,3-Dioleoyl-2-myristoyl glycerol that can be dissolved
in a specific volume of an organic solvent at a constant temperature to achieve a saturated
solution.

Materials and Equipment:

e 1,3-Dioleoyl-2-myristoyl glycerol (high purity)
¢ Selected organic solvents (analytical grade)
e Analytical balance (£0.0001 g)

» Thermostatic water bath or incubator

» Vials with screw caps

» Vortex mixer

e Centrifuge

o Pipettes

o Evaporation dishes (pre-weighed)

e Drying oven or vacuum desiccator
Methodology:

o Preparation: An excess amount of 1,3-Dioleoyl-2-myristoyl glycerol is added to a series of
vials.

e Solvent Addition: A known volume or mass of the desired organic solvent is added to each
vial.

o Equilibration: The vials are tightly sealed and placed in a thermostatic water bath set to the
desired temperature. The mixture is agitated using a vortex mixer periodically to facilitate
dissolution. The system is allowed to equilibrate for a sufficient time (e.g., 24-48 hours) to
ensure the solution is saturated.
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» Phase Separation: After equilibration, the vials are centrifuged at a high speed to separate
the undissolved solid from the saturated solution.

o Sample Collection: A precise aliquot of the clear supernatant (the saturated solution) is
carefully transferred to a pre-weighed evaporation dish.

» Solvent Evaporation: The solvent in the evaporation dish is removed by gentle heating in a
drying oven or under vacuum in a desiccator until a constant weight is achieved.

o Gravimetric Analysis: The evaporation dish containing the dried solute is weighed. The mass
of the dissolved 1,3-Dioleoyl-2-myristoyl glycerol is determined by subtracting the initial
weight of the dish.

o Calculation: The solubility is calculated and expressed in units such as g/100 mL, g/L, or
mole fraction.

Visualizations

The following diagrams illustrate the logical relationships in triglyceride structure and the
experimental workflow for solubility determination.

Triglyceride Structure: 1,3-Dioleoyl-2-myristoyl glycerol
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Caption: Molecular structure of 1,3-Dioleoyl-2-myristoyl glycerol.
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1. Preparation

Add excess OOM to vial

2. Solvent Addition
Add known volume of solvent

'

3. Equilibration
Incubate at constant T with agitation

:

4. Phase Separation
Centrifuge to pellet excess solid

'

5. Sample Collection
Transfer clear supernatant to dish

'

6. Solvent Evaporation
Dry sample to constant weight

'

7. Gravimetric Analysis
Weigh dried solute

'

8. Calculation

Determine solubility (e.g., g/L)

Click to download full resolution via product page

Caption: Workflow for determining triglyceride solubility.

« To cite this document: BenchChem. [Solubility of 1,3-Dioleoyl-2-myristoyl glycerol in organic
solvents]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b3026147#solubility-of-1-3-dioleoyl-2-myristoyl-
glycerol-in-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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